N-[4-[4-(Morpholine-4-carbonyl)piperidin-1-yl]phenyl]-2-phenoxypyrimidine-5-carboxamide

• CAS No.: 927878-49-7
• Product Name: N-[4-[4-(Morpholine-4-carbonyl)piperidin-1-yl]phenyl]-2-phenoxypyrimidine-5-carboxamide
• Molecular Formula: C27H29N5O4
• Molecular Weight: 487.5 g/mol
• IUPAC Name: N-[4-[4-(morpholine-4-carbonyl)piperidin-1-yl]phenyl]-2-phenoxypyrimidine-5-carboxamide
• Standard InChI: InChI=1S/C27H29N5O4/c33-25(21-18-28-27(29-19-21)36-24-4-2-1-3-5-24)30-22-6-8-23(9-7-22)31-12-10-20(11-13-31)26(34)32-14-16-35-17-15-32/h1-9,18-20H,10-17H2,(H,30,33)
• Standard InChIKey: NLSSUSRERAMBTA-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N2CCOCC2)C3=CC=C(C=C3)NC(=O)C4=CN=C(N=C4)OC5=CC=CC=C5
• Canonical SMILES: C1CN(CCC1C(=O)N2CCOCC2)C3=CC=C(C=C3)NC(=O)C4=CN=C(N=C4)OC5=CC=CC=C5
• Appearance: Solid powder
• Description: TFC-007 is a hematopoietic prostaglandin D synthase (H-PGDS) inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-(4-(4-(morpholine-4-carbonyl)piperidine-1-yl)phenyl)-2-phenoxypyrimidine-5-carboxamide; TFC 007; TFC-007; TFC007
• Reference: 1: Nabe T, Kuriyama Y, Mizutani N, Shibayama S, Hiromoto A, Fujii M, Tanaka K, Kohno S. Inhibition of hematopoietic prostaglandin D synthase improves allergic nasal blockage in guinea pigs. Prostaglandins Other Lipid Mediat. 2011 Aug;95(1-4):27-34. doi: 10.1016/j.prostaglandins.2011.05.001. Epub 2011 May 10. PubMed PMID: 21601002.
• PubChem Compound: 16040067
• Last Modified: Nov 11 2021